Cas no 2034391-98-3 (N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide)

• Product Name: N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• CAS No: 2034391-98-3
• MF: C₁₈H₁₈F₂N₂O₃
• MW: 348.343931674957
• CID: 6389265
• PubChem ID: 92084826
• Update Time: 2025-06-13

N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2034391-98-3
• N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• AKOS026689798
• N-[(2,4-difluorophenyl)methyl]-2-(oxan-4-yloxy)pyridine-4-carboxamide
• F6475-3850

• Inchi： 1S/C18H18F2N2O3/c19-14-2-1-13(16(20)10-14)11-22-18(23)12-3-6-21-17(9-12)25-15-4-7-24-8-5-15/h1-3,6,9-10,15H,4-5,7-8,11H2,(H,22,23)
• InChI Key： SLUYEYXRJXEMNX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC(C1C=CN=C(C=1)OC1CCOCC1)=O)F

Computed Properties

• Exact Mass: 348.12854876g/mol
• Monoisotopic Mass: 348.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

Introduction to N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide and Its Significance in Modern Chemical Biology

N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide, with the CAS number 2034391-98-3, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide incorporates several key functional groups that contribute to its biological relevance. The 2,4-difluorobenzyl moiety introduces fluorine atoms into the benzene ring, which can enhance the metabolic stability and binding affinity of the molecule. Additionally, the presence of the tetrahydro-2H-pyran-4-yl group provides a cyclic ether structure that can influence the solubility and bioavailability of the compound.

The isonicotinamide moiety in the compound's name is particularly noteworthy, as it is a common pharmacophore found in many biologically active molecules. Isonicotinamide derivatives have been extensively studied for their potential roles in modulating various biological pathways, including those involved in inflammation, infection, and cancer. The combination of these structural elements makes N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide a compelling candidate for further investigation.

In recent years, there has been a growing interest in developing novel compounds that can interact with specific biological targets with high selectivity and efficacy. The fluorinated aromatic ring and the tetrahydropyran group in N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide are particularly well-suited for this purpose. These features can be exploited to design molecules that exhibit enhanced binding affinity to their intended targets, thereby improving their therapeutic potential.

One of the most exciting areas of research involving this compound is its potential application in oncology. Recent studies have suggested that isonicotinamide derivatives can modulate pathways involved in cancer cell proliferation and survival. The structural features of N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide make it a promising candidate for further exploration in this context. Researchers are investigating its ability to inhibit key enzymes and proteins that are overexpressed in cancer cells, potentially leading to the development of new anticancer therapies.

The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. Their presence can significantly alter the pharmacokinetic properties of a molecule, including its metabolic stability, solubility, and distribution within the body. In the case of N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide, the fluorine atoms are strategically positioned to maximize these effects. This has led to interest in using this compound as a scaffold for developing new drugs that can overcome common challenges faced by existing therapies.

In addition to its potential applications in oncology, N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide has also shown promise in other areas of medical research. For instance, studies have indicated that it may have anti-inflammatory properties by modulating cytokine production and immune cell function. This makes it a candidate for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-(2,4-difluorobenzyl)-2-((tetrahydro-2H-pyran-4-yloxy) stron g>)isonicotinamide is another area of significant interest. The complexity of its molecular structure presents challenges for synthetic chemists but also offers opportunities for innovation. Recent advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, enabling more extensive biological testing.

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